![molecular formula C20H24N2O B2368582 1-(9H-carbazol-9-yl)-3-(cyclopentylamino)propan-2-ol](/img/structure/B2368582.png)
1-(9H-carbazol-9-yl)-3-(cyclopentylamino)propan-2-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
MMV000848 is a compound identified as a potential antimalarial agent. It has shown promising efficacy in killing the malaria parasite, Plasmodium falciparum, in cell-based assays. This compound is part of the Medicine for Malaria Ventures (MMV) repository, which aims to discover new drugs to combat malaria .
Preparation Methods
The synthetic routes and reaction conditions for MMV000848 are not extensively detailed in the available literature. it is known that the compound was identified through high-throughput screening of chemical libraries. Industrial production methods for MMV000848 would likely involve optimization of these synthetic routes to ensure scalability and cost-effectiveness .
Chemical Reactions Analysis
MMV000848 undergoes various chemical reactions, including binding and inhibition of the enzyme purine nucleoside phosphorylase from Plasmodium falciparum. The inhibition is competitive with respect to the substrate, and the compound specifically inhibits the parasite enzyme but not the human ortholog . Common reagents and conditions used in these reactions include mass spectrometry coupled with cellular thermal shift assay (MS-CETSA) to identify protein targets . The major product formed from these reactions is the inhibition of the enzyme, leading to the death of the parasite .
Scientific Research Applications
MMV000848 has several scientific research applications, particularly in the field of malaria research. It has been used to identify and validate purine nucleoside phosphorylase as a target for antimalarial drug development . The compound’s efficacy in killing Plasmodium falciparum makes it a valuable tool for studying the biology of the parasite and developing new treatments for malaria . Additionally, MMV000848 can be used in biochemical and structural studies to understand the enzyme’s mechanism of action and to design more potent inhibitors .
Comparison with Similar Compounds
MMV000848 is unique in its specificity for the Plasmodium falciparum enzyme over the human ortholog . Similar compounds include immucillin H and quinine, which also target purine nucleoside phosphorylase but have different modes of action . MMV000848’s competitive inhibition and specificity make it a promising candidate for further development as an antimalarial drug .
Properties
IUPAC Name |
1-carbazol-9-yl-3-(cyclopentylamino)propan-2-ol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O/c23-16(13-21-15-7-1-2-8-15)14-22-19-11-5-3-9-17(19)18-10-4-6-12-20(18)22/h3-6,9-12,15-16,21,23H,1-2,7-8,13-14H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIWHEXAVANZGHK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NCC(CN2C3=CC=CC=C3C4=CC=CC=C42)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.